Cas no 300708-61-6 (2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 300708-61-6
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 3139978
• PubChem ID: 2757807
• Update Time: 2025-05-24

2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-7-methyl-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• DTXSID601165205
• AKOS005198476
• 2-(4-chloro-phenyl)-7-methyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• 300708-61-6
• 2-(4-Chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carboxaldehyde
• CS-0450680

• MDL： MFCD00964683
• Inchi： 1S/C15H11ClN2O/c1-10-6-7-18-13(9-19)15(17-14(18)8-10)11-2-4-12(16)5-3-11/h2-9H,1H3
• InChI Key： YPRMQZGTZBFSLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 270.0559907Da
• Monoisotopic Mass: 270.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde

2-(4-Chlorophenyl)-7-Methylimidazo[1,2-a]Pyridine-3-Carbaldehyde

The compound 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 300708-61-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and versatile applications. The presence of the 4-chlorophenyl group and the methyl substituent at position 7, along with the aldehyde functionality at position 3, confers this molecule with distinct electronic and steric characteristics that make it a valuable compound for further research and development.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery. These compounds have shown promising results in targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. For instance, researchers have demonstrated that certain analogs of this compound exhibit potent anti-proliferative activity against cancer cell lines. The aldehyde group at position 3 plays a crucial role in these biological interactions, as it can participate in various chemical reactions such as condensation and oxidation, leading to the formation of bioactive intermediates.

In addition to its biological applications, 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde has also been explored for its potential in materials science. The molecule's rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Recent advancements in the synthesis of such compounds have enabled their integration into advanced materials like organic semiconductors and light-emitting diodes (OLEDs). The 4-chlorophenyl substituent contributes to the molecule's stability and electronic properties, while the methyl group at position 7 enhances its solubility in organic solvents—a critical factor for material processing.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the formation of the imidazo[1,2-a]pyridine core typically involves a condensation reaction between a pyridine derivative and an appropriate aldehyde or ketone. The subsequent introduction of the 4-chlorophenyl and methyl groups requires precise control over reaction conditions to ensure regioselectivity and avoid side reactions.

One of the most exciting developments in recent years has been the exploration of this compound as a building block for more complex molecular architectures. By leveraging its functional groups—such as the aldehyde at position 3—chemists can perform post-synthesis modifications to tailor the molecule's properties for specific applications. For example, aldehyde groups can be converted into other functionalities like amides or esters through simple chemical transformations. This versatility makes 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde an invaluable tool in both academic research and industrial development.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the molecule's conjugated system exhibits unique electronic properties that could be harnessed for applications in optoelectronics. The presence of electron-withdrawing groups like chlorine enhances the molecule's ability to absorb light across a broad spectrum, making it suitable for use in photovoltaic devices.

In conclusion, 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 300708-61-6) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as both a biologically active agent and a building block for advanced materials. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.